Cas no 1804201-54-4 (1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one)

• Product Name: 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one
• CAS No: 1804201-54-4
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4974667
• Update Time: 2025-05-25

1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one

• Inchi： 1S/C9H9Br2NO/c10-5-7(13)4-6-2-1-3-8(12)9(6)11/h1-3H,4-5,12H2
• InChI Key： QFRRLPHZJMAIEE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CBr)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one

Comprehensive Overview of 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one (CAS No. 1804201-54-4)

1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one (CAS No. 1804201-54-4) is a specialized organic compound featuring a unique brominated phenyl and propanone structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery and material science. Its molecular formula, C₉H₉Br₂NO, highlights the presence of two bromine atoms, which are critical for its chemical properties and synthetic utility.

In recent years, the demand for brominated aromatic compounds like 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one has surged, driven by their role in developing heterocyclic scaffolds for medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. The compound’s amino and ketone functional groups also make it a valuable intermediate for Schiff base formation and cross-coupling reactions, which are pivotal in modern organic synthesis.

The synthesis of 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one typically involves multi-step reactions, including bromination and amination of precursor molecules. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. Environmental and safety considerations are also paramount, with researchers emphasizing green chemistry principles to minimize waste and hazardous byproducts during production.

From an industrial perspective, CAS No. 1804201-54-4 is often discussed in the context of high-value intermediates for custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their portfolios, catering to the growing demand for tailor-made molecules in R&D. Its compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal for high-throughput applications.

Emerging trends in AI-driven drug design and computational chemistry have also spotlighted 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one as a candidate for virtual screening and molecular docking studies. Its structural features align with fragment-based drug discovery (FBDD) strategies, where small molecules are optimized for binding affinity. This intersection of wet-lab and in silico methodologies underscores the compound’s relevance in cutting-edge research.

For researchers seeking CAS No. 1804201-54-4 suppliers or technical data sheets, it is essential to verify the compound’s specifications, such as purity (≥98%) and storage conditions (e.g., refrigeration under inert atmosphere). Collaborative platforms like chemical marketplaces and research databases provide updated information on pricing, availability, and patent landscapes related to this compound.

In summary, 1-(3-Amino-2-bromophenyl)-3-bromopropan-2-one represents a compelling case study in the evolution of specialty chemicals. Its dual functionality, combined with advancements in synthetic methodologies and bioactivity profiling, positions it as a key player in the next generation of therapeutic agents and functional materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.